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Compound of Interest

Compound Name: 2-Phenyl-2-imidazoline

Cat. No.: B1199978 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as 2-Phenyl-2-imidazoline
(CAS No. 936-49-2). This document provides crucial procedural guidance on the necessary

personal protective equipment (PPE), safe handling protocols, and disposal plans to minimize

risk and ensure a safe laboratory environment.

Hazard Summary
2-Phenyl-2-imidazoline is a chemical intermediate that poses several health risks. It is harmful

if swallowed, causes skin irritation, and can lead to serious eye damage.[1][2][3][4] Additionally,

it may cause respiratory irritation.[4][5] The compound is also recognized as being very toxic to

aquatic life with long-lasting effects.[1][2] A summary of its hazard classifications is provided in

the table below.
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2][4]

Skin Irritation (Category 2) H315: Causes skin irritation[1][2][4]

Serious Eye Damage/Eye Irritation (Category

1/2)

H318/H319: Causes serious eye

damage/irritation[1][2][4]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[4][5]

Hazardous to the aquatic environment, long-

term (Chronic) - Category 1

H410: Very toxic to aquatic life with long lasting

effects[1][2]

It is important to note that no occupational exposure limits (OELs) have been established for 2-
Phenyl-2-imidazoline by major regulatory bodies such as OSHA.[5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to mitigate the risks associated

with handling 2-Phenyl-2-imidazoline. The following table outlines the recommended PPE.

While general recommendations for chemically resistant gloves are provided, specific

breakthrough time data for 2-Phenyl-2-imidazoline is not readily available. Therefore, it is

crucial to inspect gloves for any signs of degradation before each use and to select gloves

based on the specifications of Regulation (EU) 2016/425 and the standard EN 374.[2]
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Body Part Recommended Protection
Specifications and Best
Practices

Eyes/Face
Safety Goggles with side-

shields or Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1] A

face shield should be used

when there is a significant risk

of splashing.

Skin/Hands Chemical-impermeable gloves

Gloves must be inspected prior

to use.[1][2] Use proper glove

removal technique to avoid

skin contact. Wash and dry

hands after handling.[1][2]

Body Protective Clothing

Fire/flame resistant and

impervious clothing is

recommended.[1] The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[6]

Respiratory Full-face particle respirator

Recommended when risk

assessment indicates it is

necessary, as a backup to

engineering controls, or for

emergency situations. Use a

respirator with a type N100

(US) or P3 (EN 143) filter.[2]

Experimental Protocols
While specific experimental protocols for the determination of PPE for 2-Phenyl-2-imidazoline
are not detailed in publicly available safety documents, the recommendations provided are

based on the known hazards of the substance. The GHS classifications are derived from
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toxicological data, and the PPE recommendations are standard practice for handling chemicals

with these hazard profiles.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Work in a well-ventilated area. Use of a chemical fume hood is strongly recommended to

minimize inhalation exposure.[2][5]

Ensure that an eyewash station and a safety shower are readily accessible in the

immediate work area.[3]

Avoid the formation of dust and aerosols.[2][6]

Donning PPE:

Before handling the chemical, put on all required PPE as detailed in the table above.

Ensure that gloves are intact and that safety goggles provide a complete seal around the

eyes.

Handling the Chemical:

Avoid direct contact with the skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[1][5]

Keep the container tightly closed when not in use.[2][3]

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1][2][5]

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2][3]
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In case of skin contact: Immediately wash off with soap and plenty of water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2][3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately

seek medical attention.[1][2][3]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][2][3]

Disposal Plan
The disposal of 2-Phenyl-2-imidazoline and any contaminated materials must be handled as

hazardous waste, in accordance with all local, state, and federal regulations.

Waste Collection:

Collect waste 2-Phenyl-2-imidazoline and any materials that have come into contact with

it (e.g., gloves, weighing paper, contaminated labware) in a designated, properly labeled,

and sealed hazardous waste container.[2]

Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety department.[2]

Disposal Method:

It is recommended to offer surplus and non-recyclable solutions to a licensed disposal

company.[2]

A suggested method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Handle uncleaned containers as you would the product itself.[2]

Environmental Precautions:

Prevent the product from entering drains, as it is very toxic to aquatic life.[2]
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In case of a spill, contain the spillage, collect it, and arrange for disposal.[1]

Workflow for Safe Handling of 2-Phenyl-2-
imidazoline

Preparation Personal Protective Equipment Handling Procedure Post-Handling Waste Disposal

Review SDS Ensure Proper Ventilation
(Fume Hood) Locate Eyewash & Safety Shower Don Protective Clothing Wear Safety Goggles/

Face Shield
Inspect and Don

Chemical-Resistant Gloves
Use Respirator

(if required) Handle Chemical Avoid Dust Formation Keep Container Closed Properly Remove PPE Wash Hands Thoroughly Collect Contaminated
Materials in Labeled Container

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Phenyl-2-imidazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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